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Compound of Interest

Compound Name: 2,5-Dimethyl-3-furoic acid

Cat. No.: B1294974 Get Quote

A comprehensive overview of the synthesis, physicochemical properties, and prospective

applications of dimethylfuroic acids and their derivatives in drug discovery and material

science.

Introduction: Dimethylfuroic acids, a class of heterocyclic carboxylic acids, are emerging as

compounds of significant interest in various scientific and industrial fields. While less explored

than their fumaric acid counterparts, the inherent chemical functionalities of the furan ring

coupled with the carboxylic acid group and methyl substituents present a unique scaffold for

the development of novel therapeutic agents, agrochemicals, and advanced materials. This

technical guide provides an in-depth analysis of the current state of knowledge on

dimethylfuroic acids, focusing on their potential applications, supported by available data,

experimental insights, and mechanistic pathways.

Physicochemical Properties of Dimethylfuroic Acids
The physicochemical properties of dimethylfuroic acids are foundational to their application.

These properties, including melting point, molecular weight, and solubility, influence their

reactivity, bioavailability, and suitability for various formulations. Below is a summary of the

available data for a representative compound, 2,5-dimethyl-3-furoic acid.
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Property Value References

Molecular Formula C₇H₈O₃ [1]

Molecular Weight 140.14 g/mol [1]

CAS Number 636-44-2 [1]

Melting Point 137-140 °C [1]

Form Powder

Synthesis of Dimethylfuroic Acids and Their
Derivatives
The synthesis of dimethylfuroic acids can be achieved through various organic chemistry

routes. One documented method involves the hydrolysis of the corresponding ester. For

instance, 3-methyl-2-furoic acid can be prepared by the hydrolysis of methyl 3-methyl-2-furoate

using an aqueous solution of sodium hydroxide followed by acidification.[2]

A patented method for the preparation of 2,5-dimethylfuran-3,4-dicarboxylic acid involves the

refluxing of 2,3-diacetyl succinate diethyl ester in a hydrochloric acid solution. This method

offers the advantage of not using toxic organic solvents and is suitable for industrial-scale

production.

Experimental Protocol: Synthesis of 3-Methyl-2-furoic acid[2]

Hydrolysis: A mixture of 35 g (0.25 mole) of methyl 3-methyl-2-furoate and 80 ml of 20%

aqueous sodium hydroxide is heated under reflux for 2 hours.

Acidification: The solution is cooled and then acidified with approximately 50 ml of

concentrated hydrochloric acid.

Isolation: The mixture is stirred vigorously and then cooled to room temperature to allow the

product to crystallize.

Purification: The crystalline product is collected by suction filtration.
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Potential Applications of Dimethylfuroic Acids
While research specifically on dimethylfuroic acids is still in its early stages, the broader class

of furan carboxylic acids and their derivatives has shown significant promise in a multitude of

applications, ranging from medicine to agriculture.

Antimicrobial and Antifungal Activity
Derivatives of dimethylfuroic acid have demonstrated notable antimicrobial properties. A study

on 2-methyl-5-aryl-3-furoic acids revealed interesting antifungal activity, although their

antibacterial activity was found to be poor.[3] This suggests that the dimethylfuroic acid scaffold

could be a promising starting point for the development of novel antifungal agents. The

introduction of different aryl substituents at the C5 position of the furan ring was found to

modulate the antifungal activity.[3]

Generally, furan derivatives are recognized for their broad-spectrum antimicrobial effects.[4]

Furan fatty acids, for example, exhibit both antibacterial and antifungal properties.[4] This

antimicrobial action is often attributed to the ability of the furan ring to interfere with microbial

cellular processes.[4]

Anti-inflammatory Properties
Furan-containing compounds, particularly furan fatty acids, have been shown to possess

potent anti-inflammatory effects.[4][5] These effects are linked to their antioxidant properties,

where the furan ring can act as a radical scavenger.[6] In vivo studies on furan fatty acids

isolated from the green-lipped mussel demonstrated more potent anti-inflammatory activity than

eicosapentaenoic acid (EPA) in a rat model of arthritis.[5] While direct evidence for

dimethylfuroic acids is pending, the established anti-inflammatory potential of the furan moiety

suggests this as a promising area of investigation.

The proposed mechanism for the anti-inflammatory action of furan derivatives involves the

modulation of signaling pathways such as the mitogen-activated protein kinase (MAPK) and

peroxisome proliferator-activated receptor-gamma (PPAR-γ) pathways.[4]
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Caption: Proposed anti-inflammatory mechanism of furan derivatives.

Agrochemicals
Furoic acid derivatives have found applications in the agricultural sector as herbicides,

insecticides, and fungicides.[7] A Chinese patent suggests that derivatives of 2,5-dimethylfuran-

3-carboxylic acid ethyl ester possess bactericidal, insecticidal, and fungicidal properties,

highlighting their potential as wood preservatives. The structural diversity achievable with the

dimethylfuroic acid core allows for the fine-tuning of activity against specific pests and

pathogens.

The development of carboxylic acid derivatives as herbicides is a well-established field,

targeting various biosynthetic pathways and enzymes in plants.[7] Similarly, ester derivatives of

cyclopropane carboxylic acids, structurally related to pyrethroids, have shown high insecticidal

activity.[8]

Synthetic Building Blocks
Furoic acids are versatile building blocks in organic synthesis, serving as precursors for a wide

range of pharmaceuticals and other fine chemicals.[9] 2-Furoic acid, for instance, is a key

intermediate in the production of drugs like the amebicide Diloxanide and the anti-inflammatory

corticosteroid Mometasone Furoate.[9] It is also a precursor for 2,5-furandicarboxylic acid

(FDCA), a bio-based alternative to terephthalic acid used in the production of polymers like

polyethylene furanoate (PEF).[9] Dimethylfuroic acids can similarly serve as valuable synthons

for creating complex molecules with desired biological activities or material properties.
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Caption: Synthetic utility of dimethylfuroic acids.

Future Directions
The field of dimethylfuroic acids is ripe for exploration. Future research should focus on:

Systematic Synthesis and Screening: The synthesis of a broader library of dimethylfuroic

acid isomers and their derivatives, followed by systematic screening for various biological

activities, is crucial to unlock their full potential.

Mechanism of Action Studies: For promising lead compounds, detailed mechanistic studies

are needed to elucidate their mode of action at the molecular level. This includes identifying

protein targets and signaling pathways.

Quantitative Structure-Activity Relationship (QSAR) Studies: QSAR studies can help in the

rational design of more potent and selective derivatives.

Toxicology and Pharmacokinetic Profiling: Comprehensive toxicological and pharmacokinetic

studies are essential for any potential therapeutic or agrochemical candidates.
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Material Science Applications: Investigating the use of dimethylfuroic acids as monomers for

novel bio-based polymers with unique properties is a promising avenue.

In conclusion, dimethylfuroic acids represent a class of compounds with significant, yet largely

untapped, potential. Their structural features suggest a wide range of possible applications,

particularly in the development of new pharmaceuticals and agrochemicals. Further dedicated

research in this area is warranted to fully explore and exploit the promising opportunities they

offer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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